Glofil-125
Overview
Description
Glofil-125 is a radioactive tracer used in medical imaging to diagnose and monitor different diseases. It is a synthetic compound that contains iodine-125 as a radioactive isotope. The radioactive decay of iodine-125 produces gamma rays that can be detected by imaging devices, such as gamma cameras. Glofil-125 is used in various medical fields, including oncology, cardiology, and neurology, to identify and track the progression of diseases.
Scientific Research Applications
Measurement of Glomerular Filtration Rate (GFR)
Glofil-125, specifically radio-labeled sodium iothalamate, is widely used for measuring the glomerular filtration rate (GFR), a critical parameter in assessing kidney function. Its administration, traditionally via intravenous injection or continuous infusion, has been a standard in clinical settings for evaluating renal performance (Turkel & Fox, 1998).
Application in Liver Failure and Renal Dysfunction
In the context of liver failure, Glofil-125's role extends to evaluating renal dysfunction, which is significant for orthotopic liver transplantation outcomes. The measurement of renal insufficiency and GFR using Glofil-125, combined with renal biopsy findings, forms a crucial part of the workup for determining the necessity of combined liver and kidney transplants (Tanriover et al., 2008).
Nuclear Medicine Studies
Glofil-125 is utilized in nuclear medicine studies for quantitative measurements related to renal clearance. These studies don't rely on imaging but rather on blood samples to assess renal performance, providing a different approach to evaluate kidney function (Klingensmith, 2016).
Research on Renal Function in Teleosts
In a broader biological context, Glofil-125 has been used in studies examining the reliability of mammalian glomerular markers in teleostean (fish) renal studies. Such research is crucial for understanding the applicability of mammalian renal markers in different species (Beyenbach & Kirschner, 1976).
properties
CAS RN |
17692-74-9 |
|---|---|
Product Name |
Glofil-125 |
Molecular Formula |
C11H8I3N2NaO4 |
Molecular Weight |
629.9 g/mol |
IUPAC Name |
sodium;3-acetamido-2,4,6-tris(125I)(iodanyl)-5-(methylcarbamoyl)benzoate |
InChI |
InChI=1S/C11H9I3N2O4.Na/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20;/h1-2H3,(H,15,18)(H,16,17)(H,19,20);/q;+1/p-1/i12-2,13-2,14-2; |
InChI Key |
WCIMWHNSWLLELS-SQHZOQHUSA-M |
Isomeric SMILES |
CC(=O)NC1=C(C(=C(C(=C1[125I])C(=O)[O-])[125I])C(=O)NC)[125I].[Na+] |
SMILES |
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+] |
Canonical SMILES |
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)C(=O)NC)I.[Na+] |
Other CAS RN |
17692-74-9 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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